(RS)-4-Carboxyphenylglycine
(RS)-4-Carboxyphenylglycine
4-Carboxyphenylglycine, also known as 4-cpg, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 4-Carboxyphenylglycine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 4-carboxyphenylglycine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
7292-81-1
VCID:
VC0004137
InChI:
InChI=1S/C9H9NO4/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12/h1-4,7H,10H2,(H,11,12)(H,13,14)
SMILES:
C1=CC(=CC=C1C(C(=O)O)N)C(=O)O
Molecular Formula:
C9H9NO4
Molecular Weight:
195.17 g/mol
(RS)-4-Carboxyphenylglycine
CAS No.: 7292-81-1
Inhibitors
VCID: VC0004137
Molecular Formula: C9H9NO4
Molecular Weight: 195.17 g/mol
CAS No. | 7292-81-1 |
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Product Name | (RS)-4-Carboxyphenylglycine |
Molecular Formula | C9H9NO4 |
Molecular Weight | 195.17 g/mol |
IUPAC Name | 4-[amino(carboxy)methyl]benzoic acid |
Standard InChI | InChI=1S/C9H9NO4/c10-7(9(13)14)5-1-3-6(4-2-5)8(11)12/h1-4,7H,10H2,(H,11,12)(H,13,14) |
Standard InChIKey | VTMJKPGFERYGJF-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1C(C(=O)O)N)C(=O)O |
Canonical SMILES | C1=CC(=CC=C1C(C(=O)O)N)C(=O)O |
Physical Description | Solid |
Description | 4-Carboxyphenylglycine, also known as 4-cpg, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). 4-Carboxyphenylglycine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, 4-carboxyphenylglycine is primarily located in the cytoplasm. |
Synonyms | 4-carboxylphenylglycine 4-carboxyphenylglycine 4-CPG |
PubChem Compound | 5115 |
Last Modified | Nov 11 2021 |
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